![molecular formula C19H21NO6 B270925 2-[(2-ethoxyphenyl)amino]-2-oxoethyl 2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate](/img/structure/B270925.png)
2-[(2-ethoxyphenyl)amino]-2-oxoethyl 2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate
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Overview
Description
2-[(2-ethoxyphenyl)amino]-2-oxoethyl 2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-[(2-ethoxyphenyl)amino]-2-oxoethyl 2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate is not yet fully understood. However, studies have suggested that this compound may exert its therapeutic effects by inhibiting certain enzymes involved in the inflammatory response and cancer cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits potent anti-inflammatory and anticancer properties. It has also been shown to have a positive effect on the immune system and may have potential applications in the treatment of autoimmune diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-[(2-ethoxyphenyl)amino]-2-oxoethyl 2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate is its high potency and selectivity towards its target enzymes. However, its limited solubility in water and instability under certain conditions may pose challenges in experimental design and interpretation of results.
Future Directions
Further research is needed to fully understand the mechanism of action of 2-[(2-ethoxyphenyl)amino]-2-oxoethyl 2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate and its potential applications in various fields. Some of the future directions for research include exploring its potential as a therapeutic agent for autoimmune diseases, investigating its interaction with other enzymes and proteins, and developing more stable and water-soluble derivatives of this compound.
Conclusion:
This compound is a promising chemical compound with potential applications in various fields of science. Its high potency and selectivity towards its target enzymes make it a valuable tool for experimental research. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.
Synthesis Methods
The synthesis of 2-[(2-ethoxyphenyl)amino]-2-oxoethyl 2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate involves the reaction of 2-ethoxyaniline with ethyl 2-bromoacetate in the presence of a base. The resulting product is then subjected to cyclization with hexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylic acid under acidic conditions. The final product is obtained after purification using column chromatography.
Scientific Research Applications
2-[(2-ethoxyphenyl)amino]-2-oxoethyl 2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate has been extensively studied for its potential applications in various fields of science. One of the primary areas of research is in the field of medicinal chemistry, where this compound has shown promising results in the treatment of cancer and inflammation.
properties
Molecular Formula |
C19H21NO6 |
---|---|
Molecular Weight |
359.4 g/mol |
IUPAC Name |
[2-(2-ethoxyanilino)-2-oxoethyl] 5-oxo-4-oxatricyclo[4.2.1.03,7]nonane-9-carboxylate |
InChI |
InChI=1S/C19H21NO6/c1-2-24-13-6-4-3-5-12(13)20-15(21)9-25-18(22)16-10-7-11-14(8-10)26-19(23)17(11)16/h3-6,10-11,14,16-17H,2,7-9H2,1H3,(H,20,21) |
InChI Key |
FMQXWRIEQOZIQH-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=CC=C1NC(=O)COC(=O)C2C3CC4C2C(=O)OC4C3 |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)COC(=O)C2C3CC4C2C(=O)OC4C3 |
Origin of Product |
United States |
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